Cas no 51462-30-7 (8-methyl-3(2H)-Isoquinolinone)

8-methyl-3(2H)-Isoquinolinone structure
8-methyl-3(2H)-Isoquinolinone structure
Product Name:8-methyl-3(2H)-Isoquinolinone
CAS No:51462-30-7
MF:C10H9NO
MW:159.184562444687
CID:1113320
PubChem ID:53438632
Update Time:2025-04-20

8-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 8-methyl-3(2H)-Isoquinolinone
    • 8-methyl-2H-isoquinolin-3-one
    • 3(2H)-isoquinolinone, 8-methyl-
    • 8-Methylisoquinolin-3(2H)-one
    • LogP
    • 8-methylisoquinolin-3-ol
    • DB-384489
    • 51462-30-7
    • SCHEMBL2749558
    • DTXSID20701406
    • AKOS006303929
    • EN300-1301053
    • AUIGWSLFJQAXNA-UHFFFAOYSA-N
    • Inchi: 1S/C10H9NO/c1-7-3-2-4-8-5-10(12)11-6-9(7)8/h2-6H,1H3,(H,11,12)
    • InChI Key: AUIGWSLFJQAXNA-UHFFFAOYSA-N
    • SMILES: O=C1C=C2C=CC=C(C)C2=CN1

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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